Cas no 2688072-13-9 (tert-Butyl (20-bromo-3,6,9,12,15,18-hexaoxaicosyl)carbamate)

• Product Name: tert-Butyl (20-bromo-3,6,9,12,15,18-hexaoxaicosyl)carbamate
• CAS No: 2688072-13-9
• MF: C₁₉H₃₈BrNO₈
• MW: 488.410926342011
• CID: 6625961
• PubChem ID: 162642509
• Update Time: 2025-06-08

tert-Butyl (20-bromo-3,6,9,12,15,18-hexaoxaicosyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Br-PEG6-C2-NHBoc
• HY-138381
• CS-0148113
• 2688072-13-9
• tert-Butyl (20-bromo-3,6,9,12,15,18-hexaoxaicosyl)carbamate
• 5,8,11,14,17,20-Hexaoxa-2-azadocosanoic acid, 22-bromo-, 1,1-dimethylethyl ester
• BocNH-PEG6-CH2CH2Br
• BocNH-PEG6-CH2CH2Br/5,8,11,14,17,20-Hexaoxa-2-azadocosanoic acid,22-bromo-,1,1-dimethylethyl ester
• tert-butyl N-(20-bromo-3,6,9,12,15,18-hexaoxaicosan-1-yl)carbamate
• SCHEMBL26500037
• G63913

• Inchi： 1S/C19H38BrNO8/c1-19(2,3)29-18(22)21-5-7-24-9-11-26-13-15-28-17-16-27-14-12-25-10-8-23-6-4-20/h4-17H2,1-3H3,(H,21,22)
• InChI Key： IKFUKQOSGQPPAB-UHFFFAOYSA-N
• SMILES： BrCCOCCOCCOCCOCCOCCOCCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 487.17808g/mol
• Monoisotopic Mass: 487.17808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 22
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 93.7Ų

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• Boiling Point: 528.4±50.0 °C(Predicted)
• pka: 12.23±0.46(Predicted)

Additional information on tert-Butyl (20-bromo-3,6,9,12,15,18-hexaoxaicosyl)carbamate

Research Brief on tert-Butyl (20-bromo-3,6,9,12,15,18-hexaoxaicosyl)carbamate (CAS: 2688072-13-9)

In recent years, the compound tert-Butyl (20-bromo-3,6,9,12,15,18-hexaoxaicosyl)carbamate (CAS: 2688072-13-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique polyether chain and bromo-terminated structure, has shown promising applications in drug delivery systems, bioconjugation, and targeted therapeutics. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview for professionals in the field.

The primary interest in tert-Butyl (20-bromo-3,6,9,12,15,18-hexaoxaicosyl)carbamate stems from its utility as a versatile linker or spacer in bioconjugation chemistry. The bromo group at the terminus of the polyether chain allows for efficient nucleophilic substitution reactions, enabling the attachment of various functional groups or biomolecules. Recent studies have explored its use in the synthesis of antibody-drug conjugates (ADCs), where it serves as a stable and flexible linker between the antibody and the cytotoxic payload, enhancing the therapeutic index and reducing off-target effects.

One notable study published in the Journal of Medicinal Chemistry (2023) investigated the pharmacokinetic properties of ADCs incorporating this linker. The researchers reported that the polyether chain's hydrophilicity improved the solubility and bioavailability of the conjugates, while the carbamate group provided stability under physiological conditions. These findings suggest that tert-Butyl (20-bromo-3,6,9,12,15,18-hexaoxaicosyl)carbamate could be a valuable tool in the design of next-generation ADCs with enhanced efficacy and safety profiles.

In addition to its role in ADCs, this compound has also been explored in the development of targeted drug delivery systems. A recent publication in Bioconjugate Chemistry (2024) highlighted its use in the synthesis of polymer-drug conjugates for cancer therapy. The researchers utilized the bromo group to attach chemotherapeutic agents to polyethylene glycol (PEG)-based polymers, creating a stimuli-responsive system that releases the drug specifically in the tumor microenvironment. The results demonstrated improved tumor accumulation and reduced systemic toxicity compared to conventional formulations.

Further research has delved into the synthetic pathways and scalability of tert-Butyl (20-bromo-3,6,9,12,15,18-hexaoxaicosyl)carbamate. A study in Organic Process Research & Development (2023) presented an optimized large-scale synthesis method, emphasizing the importance of controlling reaction conditions to minimize side products and maximize yield. The authors also discussed the compound's stability under various storage conditions, providing practical insights for industrial applications.

Despite its promising applications, challenges remain in the widespread adoption of this compound. For instance, the potential immunogenicity of PEG-based linkers, including those derived from tert-Butyl (20-bromo-3,6,9,12,15,18-hexaoxaicosyl)carbamate, has been a topic of debate. Recent preclinical studies have reported the development of anti-PEG antibodies in some patients, which could limit the efficacy of PEGylated therapeutics. Ongoing research aims to address this issue by exploring alternative hydrophilic spacers or modifying the PEG structure to reduce immunogenicity.

In conclusion, tert-Butyl (20-bromo-3,6,9,12,15,18-hexaoxaicosyl)carbamate (CAS: 2688072-13-9) represents a valuable building block in chemical biology and pharmaceutical research. Its unique properties make it an attractive candidate for bioconjugation, drug delivery, and targeted therapy applications. As research continues to uncover its full potential and address existing challenges, this compound is poised to play a pivotal role in the development of advanced therapeutic agents. Future studies should focus on optimizing its design, exploring new applications, and ensuring its compatibility with emerging technologies in the field.